Cas no 1153298-34-0 (4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine
• CAS No: 1153298-34-0
• MF: C₁₀H₉ClN₂S
• MW: 224.71
• CID: 5073234
• Update Time: 2025-07-22

4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine

• Inchi： 1S/C10H9ClN2S/c1-6-5-9(11)13-10(12-6)8-4-3-7(2)14-8/h3-5H,1-2H3
• InChI Key： XZHKHCKDQJLZJG-UHFFFAOYSA-N
• SMILES： C1(=NC(Cl)=CC(C)=N1)C1SC(C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine

Professional Introduction to 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine (CAS No. 1153298-34-0)

4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine, with the CAS number 1153298-34-0, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This heterocyclic compound belongs to the pyrimidine class, which is widely recognized for its role in the synthesis of various biologically active molecules. The presence of both chloro and methylthiophenyl substituents in its structure imparts unique chemical properties that make it a valuable intermediate in the development of pharmaceuticals and agrochemicals.

The structural framework of 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine consists of a pyrimidine core substituted with a chloro group at the 4-position, a methyl group at the 6-position, and a 5-methylthiophenyl moiety at the 2-position. This specific arrangement of functional groups enhances its reactivity and makes it an attractive candidate for further chemical modifications. The compound's ability to participate in various organic reactions, such as nucleophilic substitution and condensation reactions, allows for the synthesis of more complex molecules with potential therapeutic benefits.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives due to their demonstrated efficacy in treating a wide range of diseases. One of the most promising applications of 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine is in the field of oncology. Studies have shown that pyrimidine-based compounds can interfere with key enzymatic pathways involved in cancer cell proliferation. Specifically, derivatives of this compound have been investigated for their ability to inhibit kinases and other enzymes that are overexpressed in tumor cells. The chloro and methylthiophenyl groups provide sites for further functionalization, enabling the design of molecules with enhanced selectivity and potency.

Another area where this compound has shown promise is in antiviral research. The pyrimidine scaffold is a common structural motif in nucleoside analogs, which are known for their ability to mimic natural nucleosides and inhibit viral replication. Researchers have been exploring modifications to the basic pyrimidine structure to improve pharmacokinetic properties and reduce toxicity. The incorporation of a 5-methylthiophenyl group into 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine has been found to enhance binding affinity to viral enzymes, making it a valuable building block for antiviral drug development.

The agrochemical industry has also benefited from the use of pyrimidine derivatives. These compounds are employed as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. The specific arrangement of substituents in 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine contributes to its efficacy as an agrochemical intermediate by providing reactive sites for further chemical transformations that yield active ingredients with improved environmental profiles.

In terms of synthetic methodologies, 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine can be synthesized through various routes, including condensation reactions between appropriate precursors under controlled conditions. Advances in catalytic systems have enabled more efficient and sustainable synthesis methods, reducing waste and improving yields. These developments are crucial for scaling up production while adhering to environmental regulations.

The pharmacological properties of this compound have been extensively studied in preclinical models. In vitro assays have demonstrated its ability to modulate various biological targets, including enzymes involved in DNA replication and repair. Additionally, animal studies have provided insights into its potential therapeutic effects across different disease models. These findings have laid the groundwork for clinical trials aimed at evaluating its safety and efficacy in human populations.

The growing interest in personalized medicine has also influenced research on compounds like 4-Chloro-6-methyl-2-(5-methylthiophen-2-yl)pyrimidine. By understanding individual genetic variations, researchers can design derivatives that are more tailored to specific patient populations. This approach holds promise for improving treatment outcomes and reducing adverse effects associated with conventional therapies.

The future directions for research on this compound are multifaceted. Efforts are ongoing to develop new synthetic strategies that minimize environmental impact while maximizing efficiency. Additionally, computational modeling techniques are being employed to predict the biological activity of novel derivatives before they are synthesized experimentally. These advancements will accelerate the discovery process and facilitate the development of next-generation pharmaceuticals based on pyrimidine chemistry.

In conclusion, 4-Chloro-6-methyl-2-(5-methylthiophen-2-y l)pyrimidine (CAS No. 1153298-34) represents a versatile and valuable compound with significant potential across multiple sectors including pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an excellent candidate for further research and development, leading to innovative solutions for pressing global challenges.